6-Methyl-2-phenylpiperidin-3-amine

• Molecular Formula: C12H18N2
• Molecular Weight: 190.28 g/mol
• IUPAC Name: 6-methyl-2-phenylpiperidin-3-amine
• InChI: InChI=1S/C12H18N2/c1-9-7-8-11(13)12(14-9)10-5-3-2-4-6-10/h2-6,9,11-12,14H,7-8,13H2,1H3
• InChI Key: RIRLOSAVSUPMQW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C(N1)C2=CC=CC=C2)N

Description

6-Methyl-2-phenylpiperidin-3-amine is a piperidine derivative featuring a saturated six-membered amine ring with a methyl group at position 6 and a phenyl substituent at position 2. Piperidine scaffolds are prevalent in pharmaceuticals due to their conformational flexibility and ability to engage in hydrogen bonding via the amine group.

Comparison with Similar Compounds

Structural Comparison with Pyridine Derivatives

Key Differences in Ring Saturation and Basicity

• 6-Methylpyridin-3-amine (Pyridine analog) : Features an aromatic pyridine ring with a methyl group at position 6 and an amine at position 3. The aromaticity reduces basicity compared to piperidine, and the planar structure limits conformational flexibility. Crystal structure studies reveal intermolecular N–H···N hydrogen bonding, enhancing stability in solid states .
• 6-Methyl-2-phenylpiperidin-3-amine: The saturated piperidine ring increases basicity (pKa ~11 for piperidine vs.

Table 1: Ring Structure Comparison

Compound	Ring Type	Substituents	Basicity (Estimated pKa)	Conformational Flexibility
6-Methylpyridin-3-amine	Pyridine	6-CH₃, 3-NH₂	~5	Low (aromatic)
6-Methyl-2-phenylpiperidin-3-amine	Piperidine	6-CH₃, 2-C₆H₅, 3-NH₂	~11	High (saturated)

Comparison with Piperidine Derivatives

Substituent Effects on Pharmacokinetics

• However, bulky substituents may reduce solubility .
• 4-Phenyl-3,6-dihydropyridin-1(2H)-amine: A partially unsaturated piperidine analog with a phenyl group.

Table 2: Piperidine-Based Analogs

Compound	Substituent at Position 2	Key Functional Groups	Lipophilicity (LogP)*
6-Methyl-2-phenylpiperidin-3-amine	Phenyl (C₆H₅)	3-NH₂, 6-CH₃	~2.5 (estimated)
6-(3-Methylbutan-2-yl)piperidin-3-amine	Branched alkyl	3-NH₂, 6-(CH₂CH(CH₃)₂)	~3.0
4-Phenyl-3,6-dihydropyridin-1(2H)-amine	Phenyl	1-NH₂, 3,6-diene	~2.0

*Lipophilicity values estimated based on substituent contributions.

Impact of Functional Groups on Chemical Properties

Electronic and Steric Effects

• Methoxy vs. Methyl Groups : In 6-Methoxy-4-methylpyridin-3-amine (), the methoxy group (–OCH₃) is electron-donating, increasing electron density on the ring and altering reactivity in electrophilic substitution reactions. This contrasts with the electron-neutral methyl group in the target compound .
• Trifluoromethyl Substituents : Compounds like 6-(3-Methoxyphenyl)-N,N-dimethyl-4-(trifluoromethyl)pyridin-2-amine () feature strong electron-withdrawing –CF₃ groups, which reduce basicity and enhance metabolic resistance compared to phenyl or methyl substituents .